Cas no 1957236-14-4 (7-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]heptanamide;hydrochloride)
7-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]heptanamide;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 7-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]heptanamide;hydrochloride
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- Inchi: 1S/C20H26N4O4.ClH/c21-11-4-2-1-3-8-17(25)22-15-7-5-6-13-14(15)12-24(20(13)28)16-9-10-18(26)23-19(16)27;/h5-7,16H,1-4,8-12,21H2,(H,22,25)(H,23,26,27);1H
- InChI Key: MNIDWBGOFCSMLB-UHFFFAOYSA-N
- SMILES: Cl.O=C1C2C=CC=C(C=2CN1C1C(NC(CC1)=O)=O)NC(CCCCCCN)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 623
- Topological Polar Surface Area: 122
7-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]heptanamide;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Tenova Pharmaceuticals | T52335-25mg |
Lenalidomide-CO-C6-amine HCl |
1957236-14-4 | 95% | 25mg |
$190.00 | 2023-07-18 | |
| Tenova Pharmaceuticals | T52335-50mg |
Lenalidomide-CO-C6-amine HCl |
1957236-14-4 | 95% | 50mg |
$290.00 | 2023-07-18 | |
| Tenova Pharmaceuticals | T52335-100mg |
Lenalidomide-CO-C6-amine HCl |
1957236-14-4 | 95% | 100mg |
$490.00 | 2023-07-18 | |
| Tenova Pharmaceuticals | T52335-25mg |
Lenalidomide-CO-C6-amine HCl |
1957236-14-4 | >= 95% | 25mg |
$190.0 | 2025-02-21 | |
| Tenova Pharmaceuticals | T52335-50mg |
Lenalidomide-CO-C6-amine HCl |
1957236-14-4 | >= 95% | 50mg |
$290.0 | 2025-02-21 | |
| Tenova Pharmaceuticals | T52335-100mg |
Lenalidomide-CO-C6-amine HCl |
1957236-14-4 | >= 95% | 100mg |
$490.0 | 2025-02-21 |
7-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]heptanamide;hydrochloride Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 7-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]heptanamide;hydrochloride
Recent Advances in the Study of 7-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]heptanamide;hydrochloride (CAS: 1957236-14-4)
The compound 7-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]heptanamide;hydrochloride (CAS: 1957236-14-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in targeted protein degradation and cancer therapy. Recent studies have focused on its mechanism of action, pharmacokinetics, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical development.
Research into this compound has revealed its role as a proteolysis-targeting chimera (PROTAC), a class of molecules designed to induce the degradation of specific target proteins. The structure of 7-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]heptanamide;hydrochloride includes a ligand for the target protein, a linker, and a moiety that recruits an E3 ubiquitin ligase. This design facilitates the ubiquitination and subsequent degradation of the target protein via the proteasome, offering a novel approach to drug development.
Recent in vitro and in vivo studies have demonstrated the compound's efficacy in degrading oncogenic proteins, particularly in hematological malignancies and solid tumors. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that this molecule effectively degraded BCL-2 family proteins, leading to apoptosis in cancer cell lines. The study highlighted the compound's selectivity and potency, with minimal off-target effects observed in healthy cells.
Pharmacokinetic evaluations have also been conducted to assess the compound's bioavailability, metabolism, and excretion. Preliminary data suggest that 7-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]heptanamide;hydrochloride exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and a half-life conducive to once-daily dosing. These findings support its potential as a viable therapeutic agent.
Despite these promising results, challenges remain in optimizing the compound's physicochemical properties and reducing potential toxicity. Ongoing research aims to refine the linker length and composition to enhance target engagement and reduce immunogenicity. Additionally, combination therapies with existing anticancer agents are being explored to maximize therapeutic outcomes.
In conclusion, 7-amino-N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]heptanamide;hydrochloride represents a significant advancement in the field of targeted protein degradation. Its unique mechanism of action, coupled with encouraging preclinical data, underscores its potential as a next-generation therapeutic. Future studies will focus on clinical translation, with the goal of addressing unmet medical needs in oncology and beyond.
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